Cas no 89584-45-2 (3-(2-hydroxyethyl)aminobutanoic acid)

• Product Name: 3-(2-hydroxyethyl)aminobutanoic acid
• CAS No: 89584-45-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 581867
• PubChem ID: 21251713
• Update Time: 2025-09-23

3-(2-hydroxyethyl)aminobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-[(2-hydroxyethyl)amino]-
• 3-(2-hydroxyethylamino)butanoic acid
• 3-((2-Hydroxyethyl)amino)butanoicacid
• EN300-71534
• 89584-45-2
• SCHEMBL7898984
• Z431539096
• YCDYKUAFLILKAE-UHFFFAOYSA-N
• AKOS009567521
• 3-((2-Hydroxyethyl)amino)butanoic acid
• N-(2-Hydroxyethyl)-3-aminobutyric acid
• 3-[(2-hydroxyethyl)amino]butanoic acid
• DTXSID20611637
• 3-(2-hydroxyethyl)aminobutanoic acid

• Inchi： 1S/C6H13NO3/c1-5(4-6(9)10)7-2-3-8/h5,7-8H,2-4H2,1H3,(H,9,10)
• InChI Key： YCDYKUAFLILKAE-UHFFFAOYSA-N
• SMILES： OCCNC(C)CC(=O)O

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-hydroxyethyl)aminobutanoic acid

Comprehensive Overview of 3-(2-hydroxyethyl)aminobutanoic acid (CAS No. 89584-45-2): Properties, Applications, and Industry Insights

3-(2-hydroxyethyl)aminobutanoic acid (CAS No. 89584-45-2) is a versatile organic compound with a growing presence in pharmaceutical, cosmetic, and biochemical research. This hydroxyethyl-substituted aminobutyric acid derivative has garnered attention due to its unique structural properties, which enable applications in skincare formulations, drug delivery systems, and enzymatic studies. As demand for multifunctional amino acid derivatives increases, this compound's role in anti-aging formulations and biocompatible materials has become a focal point for researchers.

The molecular structure of 3-(2-hydroxyethyl)aminobutanoic acid combines a butanoic acid backbone with both hydroxyethyl and amino functional groups, creating a molecule with balanced hydrophilicity and reactivity. This characteristic makes it particularly valuable in pH-balanced cosmetic products, where it functions as a moisturizing agent and skin barrier enhancer. Recent studies published in dermatological journals highlight its synergistic effects with hyaluronic acid and ceramides, addressing common consumer concerns about skin hydration and transepidermal water loss.

In pharmaceutical applications, CAS No. 89584-45-2 serves as a building block for prodrug development, particularly in creating water-soluble drug conjugates. Its biodegradable nature and low toxicity profile align with current industry trends toward green chemistry and sustainable drug formulation. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-certified production.

The compound's chelating properties have sparked interest in cosmeceutical applications, where it helps stabilize antioxidant formulations against metal-catalyzed degradation. This addresses a key market demand for longer-lasting vitamin C serums and retinol products. Formulators appreciate its compatibility with both oil-based and water-based systems, allowing for innovative multiphase delivery systems in premium skincare lines.

From a biochemical perspective, 3-(2-hydroxyethyl)aminobutanoic acid demonstrates interesting interactions with enzyme systems, particularly those involved in collagen synthesis and cellular repair mechanisms. These properties have led to its inclusion in wound healing formulations and post-procedure skincare products. Research suggests potential benefits in photoaging prevention, correlating with growing consumer interest in blue light protection and environmental defense skincare.

The synthesis of CAS No. 89584-45-2 typically involves catalytic amination of 4-hydroxybutanoic acid derivatives, with recent process optimizations achieving higher yields through microwave-assisted reactions. These advancements support the compound's cost-effective production at commercial scales while maintaining eco-friendly synthesis parameters—a crucial factor for manufacturers pursuing REACH compliance and carbon footprint reduction goals.

Quality control protocols for 3-(2-hydroxyethyl)aminobutanoic acid emphasize residual solvent monitoring and heavy metal testing, ensuring safety for dermatological applications. The compound's storage stability under nitrogen atmosphere and compatibility with common preservatives make it practical for commercial product development. These attributes have positioned it as a preferred alternative to traditional skin conditioning agents with higher irritation potential.

Emerging research explores the compound's potential in hair care formulations, where its amino acid moiety may strengthen keratin bonds and improve moisture retention in damaged hair. This aligns with market trends toward protein-rich hair treatments and scalp health products. Additionally, its low molecular weight facilitates transdermal penetration, making it valuable for targeted delivery systems in both cosmetic and therapeutic applications.

Regulatory status of 89584-45-2 varies by region, with approvals for cosmetic use in major markets including the EU, US, and Asia. Documentation typically includes comprehensive safety assessment data, toxicological profiles, and ecotoxicity studies. Manufacturers increasingly provide life cycle assessment reports to meet buyer demands for sustainable sourcing information—a reflection of the clean beauty movement influencing procurement decisions.

Future applications may leverage the compound's metal coordination chemistry for advanced material science applications, particularly in biomedical coatings and tissue engineering scaffolds. Its zwitterionic character at physiological pH suggests potential in anti-fouling surfaces and medical device coatings, areas experiencing rapid growth due to increased focus on hospital-acquired infection prevention.

For researchers and product developers, understanding the structure-activity relationship of 3-(2-hydroxyethyl)aminobutanoic acid opens possibilities for molecular modification to enhance specific functionalities. Computational chemistry approaches help predict interactions with biological targets, accelerating development cycles for new applications. These methodologies align with industry shifts toward AI-assisted formulation and predictive modeling in cosmetic science.